ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate

• Molecular Formula: C19H17N5O5S
• Molecular Weight: 427.4 g/mol
• IUPAC Name: ethyl 4-[[2-[1-(1,3-benzodioxol-5-yl)tetrazol-5-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H17N5O5S/c1-2-27-18(26)12-3-5-13(6-4-12)20-17(25)10-30-19-21-22-23-24(19)14-7-8-15-16(9-14)29-11-28-15/h3-9H,2,10-11H2,1H3,(H,20,25)
• InChI Key: LXUCCSZMVKBORW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC4=C(C=C3)OCO4

Description

Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate involves the inhibition of the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune response. It also induces apoptosis in tumor cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate has been found to exhibit biochemical and physiological effects such as reducing the production of pro-inflammatory cytokines, inhibiting the growth of tumor cells, and inhibiting the growth of bacterial strains such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate in lab experiments include its potential applications in various fields of scientific research, its ability to inhibit the NF-κB signaling pathway, and its anti-tumor and anti-bacterial properties. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

Some possible future directions for the study of Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate include further investigations into its anti-inflammatory, anti-tumor, and anti-bacterial properties, its potential use as a fluorescent probe in biological imaging, and its potential applications in drug development. Additionally, further studies are needed to determine its safety and efficacy in vivo and to optimize its synthesis method.
In conclusion, Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate is a chemical compound with potential applications in various fields of scientific research. Its mechanism of action involves the inhibition of the NF-κB signaling pathway and the induction of apoptosis in tumor cells. While it has shown promising results in lab experiments, further studies are needed to determine its safety and efficacy in vivo and to optimize its synthesis method.

Synthesis Methods

The synthesis method of Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with ethyl chloroformate in the presence of triethylamine. The resulting intermediate is then reacted with 1-(1,3-benzodioxol-5-yl)-1H-tetrazole-5-thiol and N-hydroxysuccinimide to yield the final product.

Scientific Research Applications

Ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use as a fluorescent probe in biological imaging.